Cas no 303987-64-6 (2-(Methylsulfanyl)-5,6,7,8-tetrahydro-4-quinazolinyl 3-methylbenzenecarboxylate)

• Product Name: 2-(Methylsulfanyl)-5,6,7,8-tetrahydro-4-quinazolinyl 3-methylbenzenecarboxylate
• CAS No: 303987-64-6
• CID: 4644705
• Update Time: 2025-05-19

2-(Methylsulfanyl)-5,6,7,8-tetrahydro-4-quinazolinyl 3-methylbenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(METHYLSULFANYL)-5,6,7,8-TETRAHYDRO-4-QUINAZOLINYL 3-METHYLBENZENECARBOXYLATE
• 2-(Methylsulfanyl)-5,6,7,8-tetrahydro-4-quinazolinyl 3-methylbenzenecarboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(Methylsulfanyl)-5,6,7,8-tetrahydro-4-quinazolinyl 3-methylbenzenecarboxylate

Comprehensive Overview of 2-(Methylsulfanyl)-5,6,7,8-tetrahydro-4-quinazolinyl 3-methylbenzenecarboxylate (CAS No. 303987-64-6)

The compound 2-(Methylsulfanyl)-5,6,7,8-tetrahydro-4-quinazolinyl 3-methylbenzenecarboxylate (CAS No. 303987-64-6) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This quinazoline derivative features a methylsulfanyl group and a 3-methylbenzenecarboxylate moiety, which contribute to its reactivity and functional versatility. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

In recent years, the demand for quinazoline derivatives has surged, driven by their relevance in targeting cancer pathways and inflammatory diseases. The methylsulfanyl substituent in this compound enhances its binding affinity to biological targets, making it a promising candidate for further study. Additionally, its tetrahydroquinazoline core aligns with current trends in medicinal chemistry, where saturated heterocycles are prized for their improved pharmacokinetic profiles.

From a synthetic perspective, 2-(Methylsulfanyl)-5,6,7,8-tetrahydro-4-quinazolinyl 3-methylbenzenecarboxylate is often synthesized via multi-step organic reactions, including condensation and esterification processes. Its CAS No. 303987-64-6 serves as a critical identifier for researchers sourcing high-purity samples for experimental use. The compound's stability under standard laboratory conditions further supports its utility in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most frequently asked questions about this compound revolves around its solubility and storage recommendations. Studies indicate that it is soluble in common organic solvents such as DMSO and methanol, but insoluble in water. Proper storage at -20°C in a desiccated environment is advised to maintain its integrity over time. These practical insights are crucial for laboratories aiming to incorporate the compound into their workflows.

The growing interest in personalized medicine and targeted therapies has further elevated the relevance of 2-(Methylsulfanyl)-5,6,7,8-tetrahydro-4-quinazolinyl 3-methylbenzenecarboxylate. Its potential to modulate specific enzymatic activity positions it as a valuable tool for investigating disease mechanisms and drug resistance. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in both academic and industrial research.

In summary, 2-(Methylsulfanyl)-5,6,7,8-tetrahydro-4-quinazolinyl 3-methylbenzenecarboxylate (CAS No. 303987-64-6) represents a sophisticated example of modern heterocyclic chemistry. Its structural features and biological potential align with contemporary research priorities, making it a compound of enduring significance. For those seeking to deepen their understanding of quinazoline-based therapeutics or small-molecule drug design, this molecule offers a compelling case study.